Cas no 953928-83-1 (2-(3,4-dimethoxyphenyl)-N-(4,5-diphenyl-1,3-thiazol-2-yl)acetamide)

• Product Name: 2-(3,4-dimethoxyphenyl)-N-(4,5-diphenyl-1,3-thiazol-2-yl)acetamide
• CAS No: 953928-83-1
• MF: C₂₅H₂₂N₂O₃S
• MW: 430.518784999847
• CID: 6256322
• PubChem ID: 16911858
• Update Time: 2025-06-13

2-(3,4-dimethoxyphenyl)-N-(4,5-diphenyl-1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-N-(4,5-diphenyl-1,3-thiazol-2-yl)acetamide
• 2-(3,4-dimethoxyphenyl)-N-(4,5-diphenylthiazol-2-yl)acetamide
• 953928-83-1
• F2360-0793
• AKOS024643113

• Inchi： 1S/C25H22N2O3S/c1-29-20-14-13-17(15-21(20)30-2)16-22(28)26-25-27-23(18-9-5-3-6-10-18)24(31-25)19-11-7-4-8-12-19/h3-15H,16H2,1-2H3,(H,26,27,28)
• InChI Key： POKADCOTZXAHOM-UHFFFAOYSA-N
• SMILES： S1C(=NC(C2C=CC=CC=2)=C1C1C=CC=CC=1)NC(CC1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 430.13511374g/mol
• Monoisotopic Mass: 430.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 88.7Ų

Additional information on 2-(3,4-dimethoxyphenyl)-N-(4,5-diphenyl-1,3-thiazol-2-yl)acetamide

Introduction to 2-(3,4-dimethoxyphenyl)-N-(4,5-diphenyl-1,3-thiazol-2-yl)acetamide (CAS No. 953928-83-1) and Its Emerging Applications in Chemical Biology

2-(3,4-dimethoxyphenyl)-N-(4,5-diphenyl-1,3-thiazol-2-yl)acetamide, identified by the CAS number 953928-83-1, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. The compound combines a 3,4-dimethoxyphenyl moiety with a 4,5-diphenyl-1,3-thiazol-2-yl scaffold, linked via an acetamide group. This architectural design not only imparts distinct electronic and steric properties but also opens up diverse possibilities for its biological activity and therapeutic potential.

The acetamide functional group in the molecule plays a pivotal role in modulating its interactions with biological targets. Acetamides are well-known for their ability to enhance binding affinity and selectivity, making them valuable in drug design. The presence of the thiazole ring, a heterocyclic structure with proven bioactivity, further enhances the compound's pharmacological relevance. Thiazoles are integral components of numerous bioactive molecules, including antibiotics and antifungals, underscoring their importance in medicinal chemistry.

The dimethoxyphenyl substituent at the para position introduces hydrophobicity and potential aromatic stacking interactions, which can be critical for receptor binding. This moiety is reminiscent of several bioactive natural products and synthetic drugs, suggesting that 2-(3,4-dimethoxyphenyl)-N-(4,5-diphenyl-1,3-thiazol-2-yl)acetamide may exhibit similar pharmacological effects. The combination of these structural elements positions the compound as a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry have enabled the rapid screening of such complex molecules for potential biological activity. Virtual screening techniques have been employed to identify hits with high binding affinity to various protein targets. In particular, the thiazole scaffold has been shown to interact effectively with enzymes and receptors involved in inflammatory pathways. This has led to interest in derivatives of thiazole as potential therapeutic agents.

One of the most compelling aspects of 2-(3,4-dimethoxyphenyl)-N-(4,5-diphenyl-1,3-thiazol-2-yl)acetamide is its potential role as a scaffold for developing novel inhibitors of key biological pathways. For instance, studies have suggested that compounds containing the thiazole ring may inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammation. The dimethoxyphenyl group could further modulate these interactions by enhancing binding or altering enzyme conformation.

Furthermore, the structural complexity of this compound allows for fine-tuning its pharmacokinetic properties. By modifying substituents or exploring analogs, researchers can optimize absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles. This flexibility is crucial for translating promising leads into viable drug candidates.

In vitro studies have begun to unravel the biological profile of 2-(3,4-dimethoxyphenyl)-N-(4,5-diphenyl-1,3-thiazol-2-yl)acetamide. Initial assays have shown modest activity against certain inflammatory markers and enzyme targets. These preliminary findings are encouraging and warrant further investigation into its mechanism of action. The compound's ability to modulate key signaling pathways makes it an attractive candidate for treating conditions such as chronic inflammation or neurodegenerative diseases.

The synthesis of this compound presents an interesting challenge due to its multi-step nature and the need for precise regioselectivity. Advanced synthetic methodologies have been employed to construct the desired framework efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds required for the thiazole and phenyl rings.

As research progresses, the integration of machine learning models with experimental data will likely accelerate the discovery process for compounds like 2-(3,4-dimethoxyphenyl)-N-(4,5-diphenyl-1,3-thiazol-2-yl)acetamide. Predictive models can help identify optimal analogs based on structural features correlated with biological activity. This synergy between computational prediction and experimental validation holds great promise for expediting drug development pipelines.

The growing interest in heterocyclic compounds like thiazoles underscores their versatility as pharmacophores. The unique electronic properties of these rings allow them to interact with biological targets in diverse ways. By incorporating them into molecular frameworks such as 2-(3,4-dimethoxyphenyl)-N-(4,5-diphenyl-1,3-thiazol-2-yl)acetamide, researchers can explore novel therapeutic strategies.

In conclusion,2-(3,4-dimethoxyphenyl)-N-(4,5-diphenyl-1，3-thiazol-2 -y l)acetamide (CAS No. 95 39 28 -83 -1 ) represents a structurally intriguing molecule with significant potential in chemical biology。 Its unique combination of functional groups makes it an excellent candidate for further exploration， particularly in developing new therapeutic agents targeting inflammatory and neurodegenerative diseases。 As research continues， this compound is poised to contribute valuable insights into drug discovery and development。